Cas no 51035-15-5 (methyl 9H-carbazole-1-carboxylate)

• Product Name: methyl 9H-carbazole-1-carboxylate
• CAS No: 51035-15-5
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 2126908
• PubChem ID: 643304
• Update Time: 2025-04-21

methyl 9H-carbazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 9H-carbazole-1-carboxylate
• DTXSID40349142
• 11-isobutyryl-2-methyl-11,12-dihydro-6H-dibenzo[b,f][1,5]oxazocin-6-one
• XOGIKWSCTIFLGT-UHFFFAOYSA-N
• FT-0726896
• 1-methoxycarbonyl-carbazole
• 6H-dibenz[b,f][1,5]oxazocin-6-one, 11,12-dihydro-2-methyl-11-(2-methyl-1-oxopropyl)-
• 51035-15-5
• SCHEMBL9485757
• 9H-Carbazole-1-carboxylic acid, methyl ester
• InChI=1/C14H11NO2/c1-17-14(16)11-7-4-6-10-9-5-2-3-8-12(9)15-13(10)11/h2-8,15H,1H
• CHEMBL5488665
• DA-05351

• Inchi： 1S/C14H11NO2/c1-17-14(16)11-7-4-6-10-9-5-2-3-8-12(9)15-13(10)11/h2-8,15H,1H3
• InChI Key： XOGIKWSCTIFLGT-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2C3C=CC=CC=3NC=21)=O

Computed Properties

• Exact Mass: 225.078978594g/mol
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles